helicascolide A
helicascolide A
Brand Name:
Vulcanchem
CAS No.:
121350-98-9
VCID:
VC0053353
InChI:
InChI=1S/C12H20O3/c1-6-7(2)9-8(3)10(13)12(4,5)11(14)15-9/h6,8-10,13H,1-5H3/b7-6+/t8-,9-,10-/m1/s1
SMILES:
CC=C(C)C1C(C(C(C(=O)O1)(C)C)O)C
Molecular Formula:
C12H20O3
Molecular Weight:
212.28 g/mol
helicascolide A
CAS No.: 121350-98-9
Main Products
VCID: VC0053353
Molecular Formula: C12H20O3
Molecular Weight: 212.28 g/mol
| CAS No. | 121350-98-9 |
|---|---|
| Product Name | helicascolide A |
| Molecular Formula | C12H20O3 |
| Molecular Weight | 212.28 g/mol |
| IUPAC Name | (4R,5S,6S)-6-[(E)-but-2-en-2-yl]-4-hydroxy-3,3,5-trimethyloxan-2-one |
| Standard InChI | InChI=1S/C12H20O3/c1-6-7(2)9-8(3)10(13)12(4,5)11(14)15-9/h6,8-10,13H,1-5H3/b7-6+/t8-,9-,10-/m1/s1 |
| Standard InChIKey | TXJOTIFCEKOXSM-BPESRRAMSA-N |
| Isomeric SMILES | C/C=C(\C)/[C@@H]1[C@H]([C@H](C(C(=O)O1)(C)C)O)C |
| SMILES | CC=C(C)C1C(C(C(C(=O)O1)(C)C)O)C |
| Canonical SMILES | CC=C(C)C1C(C(C(C(=O)O1)(C)C)O)C |
| Synonyms | helicascolide A helicascolide B |
| PubChem Compound | 6439087 |
| Last Modified | Nov 11 2021 |
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